Cas no 2667057-58-9 (7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline)

• Product Name: 7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline
• CAS No: 2667057-58-9
• MF: C₉HBrCl₂FIN₂O₂
• MW: 465.829314947128
• CID: 6620191
• PubChem ID: 154562080
• Update Time: 2025-05-21

7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 2667057-58-9
• 7-BROMO-2,4-DICHLORO-8-FLUORO-6-IODO-3-NITROQUINOLINE
• CS-0254384
• SCHEMBL23668586
• 7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline

• Inchi： 1S/C9HBrCl2FIN2O2/c10-4-3(14)1-2-5(11)8(16(17)18)9(12)15-7(2)6(4)13/h1H
• InChI Key： NHZGLBXXYFYDAX-UHFFFAOYSA-N
• SMILES： IC1C(=C(C2C(C=1)=C(C(=C(N=2)Cl)[N+](=O)[O-])Cl)F)Br

Computed Properties

• Exact Mass: 463.76272g/mol
• Monoisotopic Mass: 463.76272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58.7Ų

Additional information on 7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline

7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline: A Comprehensive Overview

7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline, also known by its CAS Registry Number 2667057-58-9, is a highly substituted quinoline derivative with a complex structure that includes multiple halogen substituents and a nitro group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique chemical properties and potential applications in drug development and advanced materials.

The molecular structure of 7-Bromo-2,4-dichloro-8-fluoro-6-iodo-3-nitroquinoline is characterized by a quinoline backbone—a bicyclic aromatic system consisting of a benzene ring fused to a pyridine ring. The substituents attached to this backbone include bromine at position 7, chlorine atoms at positions 2 and 4, fluorine at position 8, iodine at position 6, and a nitro group at position 3. These substituents not only influence the compound's physical properties but also play a critical role in its biological activity and reactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The presence of multiple halogen atoms introduces electronic effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors. For instance, the bromine and iodine substituents may enhance the molecule's lipophilicity, which is often desirable for drug candidates aiming to cross cellular membranes efficiently.

In addition to its pharmacological applications, 7-Bromo-2,4-dichloro-8-fluoro-6-Iodoquinoline has been explored for its potential in materials science. The nitro group at position 3 contributes to the compound's ability to participate in various chemical reactions, including those involving radical intermediates or photochemical processes. This makes it a promising candidate for use in the synthesis of advanced materials with tailored electronic properties.

The synthesis of CAS No. 2667057-based compounds typically involves multi-step organic synthesis strategies that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative methods to construct this complex molecule efficiently, often employing catalytic processes or microwave-assisted synthesis techniques.

From an environmental perspective, understanding the fate and behavior of 7-Bromoquinaldyl compounds in various ecosystems is crucial for assessing their potential impact on human health and the environment. Studies have shown that these compounds exhibit varying degrees of persistence and bioaccumulation potential depending on their substituent patterns.

In conclusion, 7-Bromoquinaldyl derivatives like CAS No. 2667057 represent an exciting class of compounds with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into their properties and utility, positioning them as valuable tools for advancing both medical treatments and material innovations.